2,4-Dimethylhept-2-enal

• CAS RN: 85136-08-9
• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 2,4-dimethylhept-2-enal
• InChI: InChI=1S/C9H16O/c1-4-5-8(2)6-9(3)7-10/h6-8H,4-5H2,1-3H3
• InChI Key: OHHBZXXERXNTNR-UHFFFAOYSA-N
• SMILES: CCCC(C)C=C(C)C=O

Description

2,4-Dimethylhept-2-enal is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A cross-aldol condensation reaction of propanal and 2-methyl-pentanal in the basic ionic liquid medium 1-butyl-2,3-dimethyl imidazolium hydroxide was run to form 2,4-dimethyl-2-heptenal. The basic ionic liquid 1-butyl-2,3-dimethyl imidazolium hydroxide (8.7 mmol, 1.50 g), 2-methyl-pentanal (1 79.7 mmol, 18.0 g), and nonane (7.8 mmol, 1.01 g) were heated to 100° C. After the addition of propanal (44.7 mmol, 2.6 g), the reaction mixture was refluxed at 87° C. for 3 hours. The resulting products were analyzed using GC and GC/MS techniques. The product isolation was carried out by vacuum distillation. Catalyst evaluation results are presented in Table 4.

Synthesis routes and methods II

Procedure details

In a similar manner as Example 1, this example is a cross-aldol condensation reaction (Aldol II) of propanal and 2-methyl-pentanal in a sodium hydroxide/water medium to form the 2,4-dimethyl-2-heptenal product that shows the productivity and selectivity results in a conventional system. The 2-methyl-pentanal starting material (175 mmol, 17.5 g) and nonane (internal standard) (8.7 mmol, 1.12 g) were added to a water solution of sodium hydroxide (1 M) (8.8 mmol, 0.352 g). The resulting mixture was heated to 90° C. and treated with propanal starting material (44.8 mmol, 2.6 g). After the addition, the reaction mixture was refluxed for an additional 3 hours at 90° C. The resulting solution turned a light yellow color and was further investigated using GC and GC/MS techniques. Catalyst evaluation results are presented in the bottom row of Table 2.

Synthesis routes and methods III

Procedure details

Using a feed of 2.5 liters of propionaldehyde per hour, corresponding to a mean residence time of about 1.2 hours, a propionaldehyde conversion of 38% was achieved at 130° C. under a hydrogen pressure of 25 bar. The yield of 2-methylpentanal, based on the material converted, was 83%. In addition, 3% of propanol, 5% of a mixture of 2,4-dimethylhepta-2,4-dienal and 2,4-dimethylhept-2-enal, 0.5% of 2-methylpentanol and 4% of 2-methylpent-2-enal were formed. Since the last-mentioned compound can, if recycled to the synthesis, also be converted into 2-methylpentanal, the total yield of useful products was 87%.